Cas no 923693-25-8 (3-methyl-8-(thiophene-2-sulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 3-methyl-8-(thiophene-2-sulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 923693-25-8
• MF: C₁₂H₁₅N₃O₄S₂
• MW: 329.395200014114
• CID: 6032936
• PubChem ID: 18570065
• Update Time: 2025-10-31

3-methyl-8-(thiophene-2-sulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-(thiophene-2-sulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione
• 3-methyl-8-thiophen-2-ylsulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 3-methyl-8-(2-thienylsulfonyl)-
• 3-methyl-8-(thiophen-2-ylsulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024630686
• 3-methyl-8-(thiophene-2-sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F2241-0165
• 923693-25-8

• Inchi： 1S/C12H15N3O4S2/c1-14-10(16)12(13-11(14)17)4-6-15(7-5-12)21(18,19)9-3-2-8-20-9/h2-3,8H,4-7H2,1H3,(H,13,17)
• InChI Key： RHNZCMHVMIMAFA-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3SC=CC=3)(=O)=O)CC2)C(=O)N(C)C1=O

Computed Properties

• Exact Mass: 329.05039832g/mol
• Monoisotopic Mass: 329.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: 9.38±0.20(Predicted)

Additional information on 3-methyl-8-(thiophene-2-sulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione

Introduction to 3-methyl-8-(thiophene-2-sulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione (CAS No. 923693-25-8)

The compound 3-methyl-8-(thiophene-2-sulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione, identified by its CAS number 923693-25-8, represents a fascinating molecule in the realm of medicinal chemistry and pharmacological research. This spirocyclic triazine derivative features a unique structural framework that combines a thiophene sulfonyl group with a spirocyclic core, making it a subject of significant interest for its potential biological activities and mechanistic insights.

Structurally, the compound is characterized by a spiro connection between a triazaspiro ring system and a decane moiety. The presence of the thiophene-2-sulfonyl substituent introduces both electronic and steric effects that can modulate interactions with biological targets. The 1,3,8-triazaspiro core itself is a privileged scaffold in drug discovery, known for its ability to adopt favorable conformations that can engage with protein binding pockets. This structural motif has been explored in various therapeutic contexts, including antiviral, anticancer, and anti-inflammatory applications.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such complex molecules. The 3-methyl group in the structure may play a role in fine-tuning the pharmacokinetic properties of the compound, influencing factors such as solubility and metabolic stability. By leveraging molecular modeling techniques, researchers have been able to identify potential binding modes of this compound with target proteins, providing valuable insights into its mechanism of action.

In the context of medicinal chemistry, the integration of heterocyclic systems like thiophene derivatives with triazine scaffolds has yielded compounds with enhanced bioactivity. The thiophene-2-sulfonyl moiety is particularly noteworthy for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for receptor binding affinity. This feature has been exploited in the design of novel ligands targeting enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead structure for further derivatization. The spirocyclic core provides a rigid framework that can be modified to optimize pharmacological properties while maintaining core bioactivity. Researchers have employed strategies such as structure-activity relationship (SAR) studies to explore analogs of this compound, aiming to enhance potency and selectivity. These efforts have led to the identification of novel derivatives with improved pharmacokinetic profiles and reduced off-target effects.

The field of drug discovery has seen significant interest in spirocyclic compounds due to their unique structural features and biological relevance. The 1,3,8-triazaspiro4.5decane scaffold is particularly noteworthy for its ability to mimic natural products and bioactive molecules. This has prompted investigations into its potential applications in treating various diseases, including those associated with protein-protein interactions and enzyme inhibition.

From a synthetic chemistry perspective, the preparation of 3-methyl-8-(thiophene-2-sulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione involves multi-step synthetic routes that showcase the ingenuity of organic synthesis. Key steps include cyclization reactions to form the spirocyclic core and sulfonylation processes to introduce the thiophene sulfonyl group. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical studies.

The biological evaluation of this compound has revealed promising activities in several disease models. Initial studies have shown potential antitumor effects by interfering with critical signaling pathways involved in cancer progression. Additionally, the compound has demonstrated interactions with enzymes implicated in inflammatory responses, suggesting its utility in developing treatments for chronic inflammatory conditions.

The integration of modern biotechnological approaches has further enhanced our understanding of how this compound interacts with biological systems. Techniques such as high-throughput screening (HTS) and fragment-based drug design have been instrumental in identifying new therapeutic applications for this molecule. These methods allow researchers to rapidly assess large libraries of compounds for biological activity, accelerating the drug discovery process.

The future prospects for 3-methyl-8-(thiophene-2-sulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications that can benefit patients worldwide.